Hexadecanoic-11,11,12,12-d4acid (9CI)

• IUPAC Name: 11,11,12,12-tetradeuteriohexadecanoic acid
• InChI: InChI=1S/C16H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-15H2,1H3,(H,17,18)/i5D2,6D2
• InChI Key: IPCSVZSSVZVIGE-NZLXMSDQSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)O
• Isomeric SMILES: [2H]C([2H])(CCCC)C([2H])([2H])CCCCCCCCCC(=O)O
• Molecular Formula: C16H32O2
• Molecular Weight: 260.45 g/mol

Description

Hexadecanoic-11,11,12,12-d4 Acid , also known as Palmitic Acid , belongs to the class of saturated fatty acids. Its chemical formula is CH₃(CH₂)₃(CD₂)₂(CH₂)₉COOH , and it has a molecular weight of 260.45 g/mol . The isotopic enrichment of this compound is 99 atom % D .

Synthesis routes and methods

Procedure details

At the end of the six-week period, the third group of 5 rats was switched to a diet of palm oil (35% of total calories), protein (about 25% of total calories) and dextrose (the remainder of total calories) for two weeks, with vitamins and minerals continued as before. The palm oil was found by analysis to contain the following percentages of fatty acids (total fatty acid basis): 0.4% C12:0, 1.2% C14:0, 44.8% C16:0, 3.9% C18:0, 50.0% C18:1n-9, 8.4% C18:2n-6 and 0.3% C20:0, providing totals of 50.6% saturated fatty acid and 8.4% polyunsaturated fatty acid. At the end of the two-week period, the five rats of this group were sacrificed and determinations were made as described below.